3-(dimethylamino)-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide
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Description
3-(dimethylamino)-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H26N2O3 and its molecular weight is 342.439. The purity is usually 95%.
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Scientific Research Applications
Radiopharmaceutical Research
The compound's analogs have been explored in the development of radiopharmaceuticals, particularly as PET radiotracers. For example, a study by Tian et al. (2006) synthesized a novel analog of this compound to assess GlyT-2 transporters in vivo, demonstrating its potential in radiolabeling and imaging techniques.
Organic Chemistry and Synthesis
In the field of organic chemistry, the compound and its derivatives are key in various synthesis processes. Inukai et al. (1981) investigated the selective ortho-substitution of F-benzoic acid and F-phenol using similar compounds, highlighting their role in complex chemical reactions and synthesis pathways (Inukai et al., 1981).
Chemical Reaction Studies
Studies like Urry and Sheeto (1965) have delved into the reaction behavior of related compounds under different conditions, such as the autoxidation of tetrakis-(dimethylamino)-ethylene, offering insights into their reactivity and stability (Urry & Sheeto, 1965).
Heterocyclic Chemistry
Compounds like 3-(dimethylamino)-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide are also significant in heterocyclic chemistry. Ametamey and Heimgartner (1990) explored the reaction of 3-(dimethylamino)-2H-azirines with 1,3-Benzoxazole-2(3H)-thione, demonstrating the application of similar compounds in synthesizing heterocyclic structures (Ametamey & Heimgartner, 1990).
Pharmacological Research
Derivatives of this compound have been synthesized and evaluated for pharmacological activities, as seen in the work of Sakaguchi et al. (1992). They synthesized novel benzamide derivatives to examine gastrointestinal prokinetic and antiemetic activities (Sakaguchi et al., 1992).
Properties
IUPAC Name |
3-(dimethylamino)-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3/c1-15-7-9-16(10-8-15)19(25-12-11-23)14-21-20(24)17-5-4-6-18(13-17)22(2)3/h4-10,13,19,23H,11-12,14H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSCVBPVSMAXDSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C2=CC(=CC=C2)N(C)C)OCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.